molecular formula C18H26N2O3 B6059075 1-(2-methoxyethyl)-N-[2-(2-methylphenyl)ethyl]-6-oxo-3-piperidinecarboxamide

1-(2-methoxyethyl)-N-[2-(2-methylphenyl)ethyl]-6-oxo-3-piperidinecarboxamide

Cat. No. B6059075
M. Wt: 318.4 g/mol
InChI Key: MZGAQEBVRISMKC-UHFFFAOYSA-N
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Description

1-(2-methoxyethyl)-N-[2-(2-methylphenyl)ethyl]-6-oxo-3-piperidinecarboxamide, also known as U-47700, is a synthetic opioid drug that was first synthesized in the 1970s by a team of researchers at Upjohn Pharmaceuticals. U-47700 is a potent analgesic and has been used in scientific research to study the opioid receptor system. In recent years, U-47700 has gained popularity as a recreational drug, leading to numerous deaths and hospitalizations.

Mechanism of Action

1-(2-methoxyethyl)-N-[2-(2-methylphenyl)ethyl]-6-oxo-3-piperidinecarboxamide is a potent agonist of the mu-opioid receptor, which is the primary receptor responsible for mediating the effects of opioids in the central nervous system. 1-(2-methoxyethyl)-N-[2-(2-methylphenyl)ethyl]-6-oxo-3-piperidinecarboxamide binds to the mu-opioid receptor and activates a cascade of signaling events that ultimately lead to the inhibition of pain transmission and the production of feelings of euphoria.
Biochemical and Physiological Effects:
1-(2-methoxyethyl)-N-[2-(2-methylphenyl)ethyl]-6-oxo-3-piperidinecarboxamide produces a range of biochemical and physiological effects, including analgesia, sedation, and respiratory depression. 1-(2-methoxyethyl)-N-[2-(2-methylphenyl)ethyl]-6-oxo-3-piperidinecarboxamide also produces feelings of euphoria and can lead to addiction and dependence with repeated use.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(2-methoxyethyl)-N-[2-(2-methylphenyl)ethyl]-6-oxo-3-piperidinecarboxamide in scientific research include its potent analgesic effects, its selectivity for the mu-opioid receptor, and its ability to produce a range of physiological and biochemical effects. The limitations of using 1-(2-methoxyethyl)-N-[2-(2-methylphenyl)ethyl]-6-oxo-3-piperidinecarboxamide in scientific research include its potential for abuse and addiction, its potential for respiratory depression and overdose, and its complex synthesis process.

Future Directions

Future research on 1-(2-methoxyethyl)-N-[2-(2-methylphenyl)ethyl]-6-oxo-3-piperidinecarboxamide could focus on developing safer and more selective opioid agonists for the treatment of pain and other medical conditions. Additionally, future research could investigate the mechanisms underlying the addictive potential of 1-(2-methoxyethyl)-N-[2-(2-methylphenyl)ethyl]-6-oxo-3-piperidinecarboxamide and other opioids, with the goal of developing new treatments for addiction and dependence. Finally, future research could investigate the potential therapeutic applications of 1-(2-methoxyethyl)-N-[2-(2-methylphenyl)ethyl]-6-oxo-3-piperidinecarboxamide and other opioids in the treatment of psychiatric disorders such as depression and anxiety.

Synthesis Methods

1-(2-methoxyethyl)-N-[2-(2-methylphenyl)ethyl]-6-oxo-3-piperidinecarboxamide is synthesized through a multi-step process starting with the reaction of 2,6-dichloroaniline with 2-methylphenethylamine to form 2,6-dichloro-N-(2-methylphenethyl)aniline. This intermediate is then reacted with 1-(2-methoxyethyl)piperidin-4-one to form 1-(2-methoxyethyl)-N-[2-(2-methylphenyl)ethyl]-6-oxo-3-piperidinecarboxamide. The synthesis of 1-(2-methoxyethyl)-N-[2-(2-methylphenyl)ethyl]-6-oxo-3-piperidinecarboxamide is complex and requires specialized equipment and expertise.

Scientific Research Applications

1-(2-methoxyethyl)-N-[2-(2-methylphenyl)ethyl]-6-oxo-3-piperidinecarboxamide has been used in scientific research to study the opioid receptor system. Specifically, 1-(2-methoxyethyl)-N-[2-(2-methylphenyl)ethyl]-6-oxo-3-piperidinecarboxamide has been used to investigate the binding affinity and selectivity of the mu-opioid receptor. 1-(2-methoxyethyl)-N-[2-(2-methylphenyl)ethyl]-6-oxo-3-piperidinecarboxamide has also been used to study the effects of opioids on pain perception and the central nervous system.

properties

IUPAC Name

1-(2-methoxyethyl)-N-[2-(2-methylphenyl)ethyl]-6-oxopiperidine-3-carboxamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H26N2O3/c1-14-5-3-4-6-15(14)9-10-19-18(22)16-7-8-17(21)20(13-16)11-12-23-2/h3-6,16H,7-13H2,1-2H3,(H,19,22)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MZGAQEBVRISMKC-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=CC=C1CCNC(=O)C2CCC(=O)N(C2)CCOC
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H26N2O3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

318.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-(2-methoxyethyl)-N-[2-(2-methylphenyl)ethyl]-6-oxo-3-piperidinecarboxamide

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